3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(2-methoxy-2-methylpropanoyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C13H17NO4/c1-13(2,18-3)12(17)14-8-9-5-4-6-10(7-9)11(15)16/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key: SRIVXPXIPXPLBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=CC(=CC=C1)C(=O)O)OC
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol

Description

3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. Also known as MMB, it is a derivative of benzoic acid and is commonly used as a reagent in various laboratory experiments.

Mechanism of Action

The mechanism of action of 3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid is not well understood. However, it is believed to act as an inhibitor of certain enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This may explain its potential use in the treatment of Alzheimer's disease, which is characterized by a decrease in acetylcholine levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid are not well studied. However, it has been shown to have some cytotoxic effects on cancer cells, suggesting its potential use in cancer treatment. It may also have some neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid in lab experiments is its versatility. It can be used as a reagent in the synthesis of various compounds, and its potential use in the treatment of various diseases makes it an attractive target for drug discovery. However, its limited solubility in water and its potential cytotoxic effects on normal cells are some of the limitations that need to be considered when using it in lab experiments.

Future Directions

There are several future directions for the study of 3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid. One potential area of research is the development of new drugs based on its structure. Additionally, more studies are needed to fully understand its mechanism of action and its potential use in the treatment of various diseases. Finally, the development of new synthesis methods that can improve its solubility and reduce its cytotoxic effects on normal cells is also an area of interest.

Synthesis Methods

The synthesis of 3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid involves the reaction of 3-aminomethylbenzoic acid with 2-methoxy-2-methylpropanoyl chloride in the presence of a base. The reaction is typically carried out in a solvent such as dichloromethane or chloroform. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

3-[[(2-Methoxy-2-methylpropanoyl)amino]methyl]benzoic acid has a wide range of applications in scientific research. It is commonly used as a reagent in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials science. Additionally, it has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.